Cas no 2137516-43-7 (1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)-)

• Product Name: 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)-
• CAS No: 2137516-43-7
• MF: C₉H₁₈F₂N₂
• MW: 192.249429225922
• CID: 5297426
• Update Time: 2025-06-23

1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-3-[methyl(2-methylprop-2-en-1-yl)amino]propyl}(methyl)amine
• 2,2-difluoro-N,N'-dimethyl-N'-(2-methylprop-2-enyl)propane-1,3-diamine
• 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C9H18F2N2/c1-8(2)5-13(4)7-9(10,11)6-12-3/h12H,1,5-7H2,2-4H3
• InChI Key： YBTMQYPUKMSDQR-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(C)CC(=C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3

Additional information on 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)-

Professional Introduction to Compound with CAS No. 2137516-43-7 and Product Name: 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)-

The compound with the CAS number 2137516-43-7 and the product name 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)- represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound incorporates several key functional groups, including fluoro-substituted amine moieties and an unsaturated hydrocarbon chain, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry due to their ability to enhance the metabolic stability and bioavailability of drug candidates. The presence of two fluoro atoms at the 2,2-position in this compound not only influences its electronic properties but also imparts a high degree of lipophilicity, making it a promising candidate for drug delivery systems. Furthermore, the N1,N3-dimethyl substitution at the amine groups increases the compound's solubility in organic solvents, facilitating its use in synthetic protocols and formulation development.

The incorporation of a 2-methyl-2-propen-1-yl group at the N1 position introduces a reactive double bond into the molecular framework. This unsaturated moiety can participate in various chemical reactions, such as Michael additions and Diels-Alder cycloadditions, which are widely employed in organic synthesis. The combination of these structural features makes this compound a versatile intermediate for the preparation of more complex molecules with tailored properties.

In the realm of pharmaceutical research, this compound has been explored for its potential role as a precursor in the synthesis of novel therapeutic agents. The fluoro-substituted amine structure is particularly noteworthy, as fluorine atoms are known to influence pharmacokinetic parameters such as blood-brain barrier penetration and metabolic clearance. By modifying these parameters, researchers can fine-tune the pharmacological activity of drug candidates, leading to more effective treatments for various diseases.

Moreover, the N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)-substituted amine core structure has been investigated for its interaction with biological targets. Computational studies have suggested that this moiety can bind to specific amino acid residues in proteins, potentially modulating enzyme activity or receptor binding affinity. Such interactions are critical for developing drugs that selectively target pathological pathways without affecting normal physiological processes.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced catalytic systems have been employed to achieve high yields and purity levels. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluoro substituents efficiently. These catalytic methods not only improve synthetic efficiency but also align with green chemistry principles by minimizing waste generation and reducing hazardous byproducts.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the structural and dynamic properties of this compound. NMR spectroscopy has been particularly valuable in elucidating the connectivity between atoms and confirming the presence of expected functional groups. Additionally, computational modeling has been used to predict molecular interactions and optimize synthetic routes based on theoretical calculations.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and materials science. Fluorinated amines are known to enhance the stability and performance of agrochemical formulations, making them more effective against pests and diseases. In materials science, such compounds can serve as monomers or crosslinking agents in polymer synthesis, leading to materials with improved mechanical strength and chemical resistance.

As research continues to evolve, new methodologies for synthesizing and functionalizing this compound are being developed. Continuous flow chemistry has emerged as a powerful tool for producing complex molecules efficiently under controlled conditions. This approach not only accelerates research but also allows for scalable production processes that are more sustainable than traditional batch methods.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that it exhibits low toxicity when handled under appropriate conditions. However, as with any chemical substance, proper handling procedures must be followed to ensure worker safety and environmental protection.

In conclusion, 1,3-Propanediamine, 2,2-difluoro-N1,N3-dimethyl-N1-(2-methyl-2-propen-1-yl)- represents a significant contribution to the chemical sciences with its unique structural features and versatile applications. Ongoing research continues to uncover new possibilities for its use in drug discovery, materials science, and beyond. As our understanding of molecular interactions deepens, compounds like this will play an increasingly important role in advancing scientific knowledge and technological innovation.